Cas no 2097864-88-3 (2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate
• CAS No: 2097864-88-3
• MF: C₁₁H₁₃F₃N₄O₂
• MW: 290.241732358933
• CID: 6405826
• PubChem ID: 121190179
• Update Time: 2025-10-10

2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate
• AKOS032467400
• F6555-0333
• 2097864-88-3
• 2,2,2-trifluoroethyl 3-(4-cyclopropyltriazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C11H13F3N4O2/c12-11(13,14)6-20-10(19)17-3-8(4-17)18-5-9(15-16-18)7-1-2-7/h5,7-8H,1-4,6H2
• InChI Key： WRJQGYGXNAPZAF-UHFFFAOYSA-N
• SMILES： FC(COC(N1CC(C1)N1C=C(C2CC2)N=N1)=O)(F)F

Computed Properties

• Exact Mass: 290.09906016g/mol
• Monoisotopic Mass: 290.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Additional information on 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate

Comprehensive Overview of 2,2,2-Trifluoroethyl 3-(4-Cyclopropyl-1H-1,2,3-Triazol-1-yl)Azetidine-1-Carboxylate (CAS No. 2097864-88-3)

The compound 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate (CAS No. 2097864-88-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroethyl group and the cyclopropyl-triazole moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate is its role in click chemistry reactions. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is a hallmark of modern medicinal chemistry due to its stability and versatility. This compound’s azetidine core further enhances its utility, as azetidines are known for their conformational rigidity and ability to improve pharmacokinetic properties.

In recent years, the demand for fluorinated compounds like 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate has surged, driven by their ability to modulate lipophilicity and metabolic stability. Fluorination is a hot topic in drug design, with many industry leaders exploring its benefits for improving drug efficacy and reducing side effects. This compound’s trifluoroethyl group aligns perfectly with these trends, making it a sought-after building block for innovative therapeutics.

Another area of interest is the compound’s potential in agrochemical applications. The cyclopropyl and triazole functionalities are common in pesticides and herbicides, offering robust activity against pests and weeds. As the agricultural sector seeks more sustainable and efficient solutions, 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate could play a pivotal role in next-generation crop protection products.

From a synthetic perspective, the compound’s azetidine-1-carboxylate scaffold is a versatile handle for further functionalization. Chemists appreciate its compatibility with a wide range of reactions, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing lead compounds in drug discovery pipelines.

Safety and handling of 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. Researchers often inquire about storage conditions, solubility, and stability data, which are essential for experimental planning.

In summary, 2,2,2-trifluoroethyl 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidine-1-carboxylate (CAS No. 2097864-88-3) is a multifaceted compound with broad applications in medicinal and agrochemical research. Its unique structural attributes, combined with the rising demand for fluorinated and heterocyclic compounds, position it as a valuable asset in modern chemistry. As scientific advancements continue, this compound is likely to remain at the forefront of innovative research and development.